
4-Heptyl-N-phenylaniline: A Technical Overview
of Core Properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4-Heptyl-N-phenylaniline

Cat. No.: B15444978 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Heptyl-N-phenylaniline is a substituted diphenylamine derivative with potential applications

in materials science and as a synthetic intermediate. This technical guide provides a summary

of its known physical and chemical properties. It is important to note that while some basic

properties have been reported, comprehensive experimental data, particularly regarding its

biological activity and detailed spectral characterization, remains limited in publicly available

literature.

Physicochemical Properties
A summary of the available quantitative data for 4-Heptyl-N-phenylaniline is presented in

Table 1. It is critical to highlight that experimental values for melting and boiling points have not

been found in surveyed literature, with some sources indicating "N/A" (Not Available).[1]

Table 1: Physical and Chemical Properties of 4-Heptyl-N-phenylaniline
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Property Value Source

CAS Number 64924-62-5 [1]

Molecular Formula C₁₉H₂₅N [1]

Molecular Weight 267.41 g/mol [1]

Density 0.987 g/cm³ [1]

Flash Point 199.8 °C [1]

Melting Point N/A [1]

Boiling Point N/A

Synthesis
A specific, detailed experimental protocol for the synthesis of 4-Heptyl-N-phenylaniline is not

readily available in the surveyed literature. However, based on the general synthesis of N-

alkylanilines, a plausible synthetic route would involve the Buchwald-Hartwig amination. This

palladium-catalyzed cross-coupling reaction is a common method for forming carbon-nitrogen

bonds.

Hypothetical Experimental Workflow: Buchwald-Hartwig
Amination
This diagram outlines a generalized workflow for the synthesis of 4-Heptyl-N-phenylaniline via

a Buchwald-Hartwig cross-coupling reaction.
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Caption: Generalized workflow for the synthesis of 4-Heptyl-N-phenylaniline.
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Spectral Data
Experimental spectral data (¹H NMR, ¹³C NMR, IR, Mass Spectrometry) specifically for 4-
Heptyl-N-phenylaniline could not be located in the reviewed literature. While spectral

information for the related compound, 4-heptylaniline, is available, it cannot be used as a direct

substitute for the target compound.[2]

Biological Activity and Signaling Pathways
There is currently no available information in the public domain regarding the biological activity

of 4-Heptyl-N-phenylaniline. Consequently, no signaling pathways involving this compound

can be described or visualized. Research into the antioxidant properties of other N-alkylanilines

suggests a potential for such activity, but this has not been experimentally verified for 4-Heptyl-
N-phenylaniline.

Potential Applications
Given its structural similarity to other N-alkylanilines, 4-Heptyl-N-phenylaniline may have

potential applications in the following areas:

Liquid Crystals: The long alkyl chain could impart mesogenic properties, making it a

candidate for research in liquid crystal displays. However, no specific studies on the liquid

crystalline properties of this compound were found.

Antioxidants: Diphenylamine derivatives are known to function as antioxidants. Further

research would be needed to determine if 4-Heptyl-N-phenylaniline exhibits similar

properties.

Organic Synthesis: It can serve as an intermediate in the synthesis of more complex

molecules in various fields, including pharmaceuticals and materials science.

Conclusion
4-Heptyl-N-phenylaniline is a chemical compound for which only basic physicochemical data

is currently available. There is a significant gap in the scientific literature regarding its

experimental properties, including melting and boiling points, comprehensive spectral data, and

any potential biological activity. The lack of this information hinders a complete technical
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assessment and underscores the need for further experimental investigation to fully

characterize this compound and explore its potential applications. Professionals in drug

development and materials science should consider this lack of data when evaluating this

compound for any application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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